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Compound of Interest

Compound Name: 4-Iodo-2,3-dimethylphenol

Cat. No.: B101308 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: A comprehensive Material Safety Data Sheet (MSDS) for 4-Iodo-2,3-
dimethylphenol (CAS No. 17938-69-1) is not readily available in the public domain. This guide

compiles available data for the specified compound and supplements it with information from

the MSDS of a structurally similar isomer, 4-Iodo-3,5-dimethylphenol (CAS No. 80826-86-4).

This supplementary information should be used as a preliminary reference only, and a

comprehensive risk assessment should be conducted prior to handling.

Chemical and Physical Properties
This section summarizes the known and predicted physical and chemical properties of 4-Iodo-
2,3-dimethylphenol.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b101308?utm_src=pdf-interest
https://www.benchchem.com/product/b101308?utm_src=pdf-body
https://www.benchchem.com/product/b101308?utm_src=pdf-body
https://www.benchchem.com/product/b101308?utm_src=pdf-body
https://www.benchchem.com/product/b101308?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101308?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₈H₉IO ChemScene, PubChem[1][2]

Molecular Weight 248.06 g/mol ChemScene, PubChem[1][2]

CAS Number 17938-69-1 ChemScene, PubChem[1][2]

Appearance White to off-white solid LookChem[3]

Boiling Point 291.7±28.0 °C (Predicted) LookChem[3]

Density 1.740±0.06 g/cm³ (Predicted) LookChem[3]

logP (octanol/water) 2.9 (Computed) PubChem[2]

Hazard Identification and Safety Information
Detailed hazard information for 4-Iodo-2,3-dimethylphenol is limited. The following data is

primarily derived from the safety data sheet for the related isomer, 4-Iodo-3,5-dimethylphenol,

and should be considered indicative rather than definitive.
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Hazard Category
Classification (for 4-Iodo-
3,5-dimethylphenol)

Precautionary Statements
(General for Phenolic
Compounds)

Skin Corrosion/Irritation
Category 2 (Causes skin

irritation)[4]

P264: Wash skin thoroughly

after handling.[5] P280: Wear

protective gloves/protective

clothing/eye protection/face

protection.[5]

Serious Eye Damage/Irritation
Category 2 (Causes serious

eye irritation)[4]

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[4]

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (May cause

respiratory irritation)[4]

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay. P271: Use only outdoors or

in a well-ventilated area.

Acute Toxicity (Oral/Dermal) Not Classified (for isomer)

P301+P310+P330: IF

SWALLOWED: Immediately

call a POISON

CENTER/doctor. Rinse mouth.

[5]

Note: Phenolic compounds, in general, can be toxic if swallowed or in contact with skin and can

cause severe skin burns and eye damage.[5]

Handling, Storage, and First Aid
The following protocols are based on general best practices for handling hazardous chemicals

and information for related compounds.

Handling and Storage
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Handling: Use in a well-ventilated area or under a chemical fume hood.[4] Avoid breathing

dust.[5] Avoid contact with skin, eyes, and clothing.[4] Wash hands thoroughly after handling.

[5]

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[4] Store

locked up.[4]

First Aid Measures
If Swallowed: Immediately call a POISON CENTER or doctor. Rinse mouth. Do NOT induce

vomiting.[5]

If on Skin: Take off immediately all contaminated clothing. Rinse skin with water/shower.[5] If

skin irritation occurs, get medical advice/attention.[4]

If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON

CENTER or doctor if you feel unwell.[4]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[4]

Experimental Protocols
Detailed experimental protocols for the synthesis or use of 4-Iodo-2,3-dimethylphenol are not

available in the provided search results. It is noted to be used as a reagent in organic synthesis

for pharmaceuticals and agrochemicals.[3] Researchers should consult specialized chemical

synthesis literature and conduct a thorough risk assessment before developing any

experimental procedures.

Visualized Workflows
General Handling and Personal Protective Equipment
(PPE) Workflow
This diagram outlines the logical flow for safe handling and the selection of appropriate

personal protective equipment.
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Start: Prepare to Handle
4-Iodo-2,3-dimethylphenol

Assess Risks:
- Toxicity (Inhalation, Dermal, Ingestion)

- Irritation (Skin, Eyes, Respiratory)

Work in a certified
chemical fume hood?

Proceed with work
in fume hood.

Yes

STOP.
Re-evaluate procedure.

Do not proceed.

No

Select Appropriate PPE

Required PPE:
- Nitrile gloves

- Safety goggles/face shield
- Lab coat

Handle Chemical:
- Avoid creating dust

- Use appropriate tools

End: Decontaminate &
Store Properly
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Accidental Exposure Occurs

Type of Exposure?

Skin Contact

Skin

Eye Contact

Eyes

Inhalation

Inhalation

Ingestion

Ingestion

Remove contaminated clothing.
Rinse skin with water for 15 min.

Rinse cautiously with water for 15 min.
Remove contact lenses if possible.

Move to fresh air.
Keep at rest.

Rinse mouth.
Do NOT induce vomiting.

Seek Immediate Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b101308#4-iodo-2-3-dimethylphenol-material-safety-
data-sheet-msds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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